(3-amino-5,6,7,8-tetrahydrothieno[2,3-b]quinolin-2-yl)(phenyl)methanone

• IUPAC Name: (3-amino-5,6,7,8-tetrahydrothieno[2,3-b]quinolin-2-yl)-phenylmethanone
• InChI: InChI=1S/C18H16N2OS/c19-15-13-10-12-8-4-5-9-14(12)20-18(13)22-17(15)16(21)11-6-2-1-3-7-11/h1-3,6-7,10H,4-5,8-9,19H2
• InChI Key: WPHKBAUMBCUANR-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=NC3=C(C=C2C1)C(=C(S3)C(=O)C4=CC=CC=C4)N
• Molecular Formula: C18H16N2OS
• Molecular Weight: 308.4 g/mol
• CAS No.: 326918-81-4

Description

(3-amino-5,6,7,8-tetrahydrothieno[2,3-b]quinolin-2-yl)(phenyl)methanone is a useful research compound. Its molecular formula is C18H16N2OS and its molecular weight is 308.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 308.09833431 g/mol and the complexity rating of the compound is 423. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Spectroscopic Properties and Theoretical Study

A study focused on understanding the spectroscopic properties of compounds similar to (3-amino-5,6,7,8-tetrahydrothieno[2,3-b]quinolin-2-yl)(phenyl)methanone. This research investigated the electronic absorption, excitation, and fluorescence properties of such compounds in different solvents. The findings, supported by quantum chemistry calculations, revealed insights into the excited states, intramolecular interactions, and effects of substitutions on molecular orbitals, which are crucial for designing fluorescent materials and sensors (Al-Ansari, 2016).

Synthesis of Novel Derivatives

Another aspect of scientific research involves the synthesis of novel derivatives. One study described an efficient protocol for synthesizing aryl(thieno[2,3-b]quinolin-2-yl)methanone derivatives. These compounds were obtained with excellent yields through a multi-component reaction, showcasing a method for rapid synthesis of complex molecules that could have potential applications in pharmaceuticals and materials science (Alizadeh & Roosta, 2018).

Memory Devices

Research has also extended into the field of electronics, where this compound derivatives have been explored for their potential use in memory devices. A novel approach involved the synthesis of hyperbranched polyimides terminated with ferrocene, utilizing a similar complex molecule as a precursor. This resulted in materials exhibiting bistable electrical conductivity, offering promising applications in non-volatile memory devices (Tan et al., 2017).